
An In-depth Technical Guide to 1-Boc-6-Amino-
2,3-dihydroindole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Boc-6-Amino-2,3-dihydroindole

Cat. No.: B146452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Boc-6-Amino-2,3-
dihydroindole, a key intermediate in pharmaceutical synthesis. This document outlines its

chemical identifiers, physical and chemical properties, a representative synthetic protocol, and

a detailed quality control workflow.

Chemical Identity and Identifiers
1-Boc-6-Amino-2,3-dihydroindole, also known as tert-butyl 6-aminoindoline-1-carboxylate, is

a crucial building block in the development of various bioactive molecules, particularly in the

fields of neurology and oncology.[1] Its structure incorporates a dihydroindole core, an amine

functional group, and a tert-butyloxycarbonyl (Boc) protecting group, which enhances its

stability and solubility in organic solvents, making it suitable for a variety of synthetic

transformations.[1]

A comprehensive list of its identifiers is provided in the table below for easy reference.
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Identifier Value

CAS Number 129488-00-2

IUPAC Name
tert-butyl 6-amino-2,3-dihydro-1H-indole-1-

carboxylate

Synonyms

1-Boc-6-aminoindoline, tert-butyl 6-

aminoindoline-1-carboxylate, 6-Amino-2,3-

dihydro-indole-1-carboxylic acid tert-butyl ester,

1-Boc-2,3-dihydro-1H-indol-6-amine

Molecular Formula C13H18N2O2

Molecular Weight 234.3 g/mol [2]

MDL Number MFCD08059271[2]

InChI
1S/C13H18N2O2/c1-13(2,3)17-12(16)15-7-6-9-

4-5-10(14)8-11(9)15/h4-5,8H,6-7,14H2,1-3H3

InChI Key NWVDKZOUGBMLIH-UHFFFAOYSA-N

SMILES CC(C)(C)OC(=O)N1CCc2cc(N)ccc21

Physicochemical and Safety Data
The following table summarizes the key physicochemical properties and safety information for

1-Boc-6-Amino-2,3-dihydroindole. This data is essential for its proper handling, storage, and

use in experimental settings.
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Property Value

Physical Form Solid[2]

Boiling Point 374.947 °C at 760 mmHg[2]

Flash Point 180.561 °C[2]

Purity ≥98%[2]

Storage Temperature -20°C, sealed storage, away from moisture[2]

Signal Word Warning[2]

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[2]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)[2]

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 1-Boc-6-Amino-2,3-dihydroindole is

not readily available in the searched literature, a representative synthetic method can be

proposed based on common organic chemistry principles for the protection and modification of

indoline derivatives. The following is a generalized procedure.

Representative Synthesis of 1-Boc-6-Amino-2,3-dihydroindole

This procedure is illustrative and may require optimization.

Step 1: Nitration of Indoline Indoline is first nitrated to introduce a nitro group at the 6-position.

This is typically achieved using a nitrating agent such as nitric acid in the presence of sulfuric

acid at low temperatures.
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Step 2: Boc Protection of the Indoline Nitrogen The resulting 6-nitroindoline is then protected

with a tert-butyloxycarbonyl (Boc) group. This is commonly done by reacting the 6-nitroindoline

with di-tert-butyl dicarbonate ((Boc)2O) in the presence of a base like triethylamine or sodium

hydroxide in a suitable solvent such as dichloromethane or a mixture of acetone and water.

Step 3: Reduction of the Nitro Group The final step involves the reduction of the nitro group to

an amine. This can be accomplished through catalytic hydrogenation using a catalyst such as

palladium on carbon (Pd/C) under a hydrogen atmosphere.

Disclaimer:This is a generalized synthetic pathway. Researchers should consult relevant

literature for detailed reaction conditions and safety precautions for each step.

Quality Control Workflow
As a key pharmaceutical intermediate, ensuring the quality and purity of 1-Boc-6-Amino-2,3-
dihydroindole is paramount. The following diagram illustrates a typical quality control workflow

for an incoming raw material of this nature in a pharmaceutical manufacturing setting.
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Receipt of Raw Material

Quarantine and Documentation Review
(CoA, MSDS)

Sampling

Physical Inspection
(Appearance, Color)

Identification Tests Purity and Impurity Analysis

Decision: Approve/Reject

FTIR/NMR for Structural Confirmation HPLC/GC for Purity and Impurity Profile Mass Spectrometry for Molecular Weight Verification

Approved Material Released to Production

Approved

Rejected Material
(Segregation and Return)

Rejected

Click to download full resolution via product page

Caption: Quality control workflow for incoming 1-Boc-6-Amino-2,3-dihydroindole.

This workflow outlines the critical steps from the initial receipt of the material to its final

approval for use in production. Each stage involves rigorous checks and analytical testing to

ensure the material meets the required specifications for identity, purity, and quality. Key
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analytical techniques employed in this process include High-Performance Liquid

Chromatography (HPLC) for purity assessment and Fourier-Transform Infrared (FTIR) or

Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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